Cas no 1913-19-5 (2-(4-methoxyanilino)-1H-quinazolin-4-one)
2-(4-methoxyanilino)-1H-quinazolin-4-one Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-methoxyanilino)-1H-quinazolin-4-one
- 2-(4-methoxyanilino)-4(3H)-quinazolinone
- MLS000856574
- 2-[(4-methoxyphenyl)amino]-3,4-dihydroquinazolin-4-one
- SMR000274931
- 2-(4-methoxyanilino)-3H-quinazolin-4-one
- Oprea1_562489
- cid_795373
- BDBM73626
- HMS2749J16
- STL514033
- 2-(p-anisidino)-1H-quinazolin-4-one
- 2-(4-Methoxyphenylamino)-1H-quinazolin-4-one
- 2-((4-methoxyphenyl)amino)quinazolin-4(1H)-
-
- Inchi: 1S/C15H13N3O2/c1-20-11-8-6-10(7-9-11)16-15-17-13-5-3-2-4-12(13)14(19)18-15/h2-9H,1H3,(H2,16,17,18,19)
- InChI Key: RUQRTWVOLCHSEV-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC(=CC=1)NC1=NC2C=CC=CC=2C(N1)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 389
- XLogP3: 2
- Topological Polar Surface Area: 62.7
2-(4-methoxyanilino)-1H-quinazolin-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1619270-1mg |
2-((4-Methoxyphenyl)amino)quinazolin-4(3H)-one |
1913-19-5 | 98% | 1mg |
¥509 | 2023-04-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1619270-2mg |
2-((4-Methoxyphenyl)amino)quinazolin-4(3H)-one |
1913-19-5 | 98% | 2mg |
¥495 | 2023-04-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1619270-5mg |
2-((4-Methoxyphenyl)amino)quinazolin-4(3H)-one |
1913-19-5 | 98% | 5mg |
¥537 | 2023-04-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1619270-10mg |
2-((4-Methoxyphenyl)amino)quinazolin-4(3H)-one |
1913-19-5 | 98% | 10mg |
¥872 | 2023-04-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1619270-20mg |
2-((4-Methoxyphenyl)amino)quinazolin-4(3H)-one |
1913-19-5 | 98% | 20mg |
¥1183 | 2023-04-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1619270-25mg |
2-((4-Methoxyphenyl)amino)quinazolin-4(3H)-one |
1913-19-5 | 98% | 25mg |
¥1201 | 2023-04-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1619270-50mg |
2-((4-Methoxyphenyl)amino)quinazolin-4(3H)-one |
1913-19-5 | 98% | 50mg |
¥1337 | 2023-04-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1619270-100mg |
2-((4-Methoxyphenyl)amino)quinazolin-4(3H)-one |
1913-19-5 | 98% | 100mg |
¥2205 | 2023-04-09 | |
| Key Organics Ltd | 1P-363S-1MG |
2-(4-methoxyanilino)-4(3H)-quinazolinone |
1913-19-5 | >90% | 1mg |
£37.00 | 2025-02-09 | |
| Key Organics Ltd | 1P-363S-5MG |
2-(4-methoxyanilino)-4(3H)-quinazolinone |
1913-19-5 | >90% | 5mg |
£46.00 | 2025-02-09 |
2-(4-methoxyanilino)-1H-quinazolin-4-one Related Literature
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
Additional information on 2-(4-methoxyanilino)-1H-quinazolin-4-one
Introduction to 2-(4-methoxyanilino)-1H-quinazolin-4-one (CAS No. 1913-19-5)
2-(4-methoxyanilino)-1H-quinazolin-4-one, identified by its Chemical Abstracts Service (CAS) number 1913-19-5, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the quinazoline family, a class of molecules known for their broad spectrum of biological activities, including antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The structural features of 2-(4-methoxyanilino)-1H-quinazolin-4-one, particularly the presence of a methoxy-substituted aniline moiety and a quinazoline core, contribute to its unique pharmacological profile and make it a promising candidate for further investigation in drug discovery and development.
The quinazoline scaffold is a privileged structure in medicinal chemistry, with numerous derivatives having been explored for their therapeutic potential. The addition of a 4-methoxyanilino group to the quinazoline ring introduces additional functional diversity, enabling interactions with various biological targets. This modification has been strategically employed to enhance binding affinity, improve metabolic stability, and modulate pharmacokinetic properties, making 2-(4-methoxyanilino)-1H-quinazolin-4-one an intriguing compound for the design of novel therapeutics.
In recent years, there has been growing interest in quinazoline derivatives as inhibitors of kinases and other enzymes involved in cancer progression. Preclinical studies have demonstrated that compounds within this class can disrupt signaling pathways critical for cell proliferation and survival. The methoxy group in 2-(4-methoxyanilino)-1H-quinazolin-4-one may play a crucial role in modulating the compound's ability to interact with these targets, potentially leading to enhanced efficacy and reduced side effects compared to unmodified quinazolines.
Moreover, the aniline moiety in 2-(4-methoxyanilino)-1H-quinazolin-4-one is known to contribute to its solubility and bioavailability, which are critical factors for drug formulation and delivery. This property makes it particularly suitable for oral administration, where poor solubility can limit therapeutic efficacy. Recent advancements in computational chemistry have enabled the rational design of such derivatives by predicting their binding modes and affinity to biological targets. These computational approaches have been instrumental in optimizing the structure of 2-(4-methoxyanilino)-1H-quinazolin-4-one for improved pharmacological activity.
One of the most compelling aspects of 2-(4-methoxyanilino)-1H-quinazolin-4-one is its potential as an anti-inflammatory agent. Chronic inflammation is a hallmark of many diseases, including cancer, autoimmune disorders, and cardiovascular conditions. Studies have shown that quinazoline derivatives can modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The methoxy group in 2-(4-methoxyanilino)-1H-quinazolin-4-one may enhance its ability to interact with these enzymes, thereby reducing inflammation and associated symptoms.
The compound's structural similarity to known antiviral agents has also prompted investigations into its potential antiviral activity. Quinazolines have been reported to inhibit viral replication by targeting enzymes essential for viral replication cycles. For instance, some derivatives have shown efficacy against herpesviruses and hepatitis viruses. While further research is needed to fully elucidate the antiviral properties of 2-(4-methoxyanilino)-1H-quinazolin-4-one, its structural features suggest that it may possess similar inhibitory effects.
In conclusion, 2-(4-methoxyanilino)-1H-quinazolin-4-one (CAS No. 1913-19-5) represents a promising lead compound for pharmaceutical development. Its unique structural features, combined with its demonstrated biological activities, make it a valuable asset in the quest for novel therapeutics. Ongoing research aims to further optimize its pharmacological properties through structural modifications and computational modeling. As our understanding of disease mechanisms continues to evolve, compounds like 2-(4-methoxyanilino)-1H-quinazolin-4-one are poised to play a significant role in addressing unmet medical needs across multiple therapeutic areas.
1913-19-5 (2-(4-methoxyanilino)-1H-quinazolin-4-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)